Cas no 248922-46-5 (N-[4,4-Bis(4-fluorophenyl)butyl]-4-methyl-2-(methylamino)pentanamide)
N-[4,4-Bis(4-fluorophenyl)butyl]-4-methyl-2-(methylamino)pentanamide Chemical and Physical Properties
Names and Identifiers
-
- PD0176078
- (2S)-N-[4,4-bis(4-fluorophenyl)butyl]-4-methyl-2-(methylamino)pentanamide
- N-[4,4-Bis(4-fluorophenyl)butyl]-4-methyl-2-(methylamino)pentanamide
- SCHEMBL11932026
- 248922-46-5
- PD176078
- CS-7400
- TS-07853
- AKOS040734020
- HY-U00236
- DA-56643
- F94201
- CHEMBL452325
- CHEMBL1186158
- BDBM50369583
-
- Inchi: 1S/C23H30F2N2O/c1-16(2)15-22(26-3)23(28)27-14-4-5-21(17-6-10-19(24)11-7-17)18-8-12-20(25)13-9-18/h6-13,16,21-22,26H,4-5,14-15H2,1-3H3,(H,27,28)
- InChI Key: QGJKMAIASNMXFI-UHFFFAOYSA-N
- SMILES: FC1C([H])=C([H])C(=C([H])C=1[H])C([H])(C1C([H])=C([H])C(=C([H])C=1[H])F)C([H])([H])C([H])([H])C([H])([H])N([H])C(C([H])(C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])N([H])C([H])([H])[H])=O
Computed Properties
- Exact Mass: 388.23262g/mol
- Monoisotopic Mass: 388.23262g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 10
- Complexity: 422
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 41.1
- Molecular Weight: 388.5g/mol
N-[4,4-Bis(4-fluorophenyl)butyl]-4-methyl-2-(methylamino)pentanamide Security Information
- Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.
N-[4,4-Bis(4-fluorophenyl)butyl]-4-methyl-2-(methylamino)pentanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P880042-1mg |
PD0176078 |
248922-46-5 | 98% | 1mg |
¥14,592.00 | 2022-01-13 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P880042-5mg |
PD0176078 |
248922-46-5 | 98% | 5mg |
¥29,184.00 | 2022-01-13 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce49540-1mg |
PD0176078 |
248922-46-5 | 98% | 1mg |
¥11412.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce49540-5mg |
PD0176078 |
248922-46-5 | 98% | 5mg |
¥22824.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce49540-10mg |
PD0176078 |
248922-46-5 | 98% | 10mg |
¥38784.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce49540-20mg |
PD0176078 |
248922-46-5 | 98% | 20mg |
¥68474.00 | 2023-09-07 | |
| Biosynth | YJA92246-1 mg |
(2S)-N-[4,4-Bis(4-fluorophenyl)butyl]-4-methyl-2-(methylamino)pentanamide |
248922-46-5 | 1mg |
$2,585.00 | 2022-12-28 | ||
| Ambeed | A1177693-5mg |
(S)-N-(4,4-Bis(4-fluorophenyl)butyl)-4-methyl-2-(methylamino)pentanamide |
248922-46-5 | 99+% | 5mg |
$3485.0 | 2024-07-28 | |
| Ambeed | A1177693-100mg |
(S)-N-(4,4-Bis(4-fluorophenyl)butyl)-4-methyl-2-(methylamino)pentanamide |
248922-46-5 | 99+% | 100mg |
$420.0 | 2025-03-05 | |
| Ambeed | A1177693-1g |
(S)-N-(4,4-Bis(4-fluorophenyl)butyl)-4-methyl-2-(methylamino)pentanamide |
248922-46-5 | 99+% | 1g |
$1343.0 | 2025-03-05 |
N-[4,4-Bis(4-fluorophenyl)butyl]-4-methyl-2-(methylamino)pentanamide Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on N-[4,4-Bis(4-fluorophenyl)butyl]-4-methyl-2-(methylamino)pentanamide
N-[4,4-Bis(4-fluorophenyl)butyl]-4-methyl-2-(methylamino)pentanamide: A Comprehensive Overview
N-[4,4-Bis(4-fluorophenyl)butyl]-4-methyl-2-(methylamino)pentanamide, with the CAS number 248922-46-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a pentanamide backbone with strategically placed substituents, including a bis(4-fluorophenyl)butyl group and a methylamino moiety. These features contribute to its potential applications in drug development and advanced materials.
The synthesis of this compound involves a multi-step process that typically begins with the preparation of the bis(4-fluorophenyl)butyl group. This is achieved through a Friedel-Crafts alkylation reaction, where 1,1-difluoroalkanes are reacted with aromatic rings under specific conditions to introduce the fluorine atoms. The resulting intermediate is then subjected to further functionalization to introduce the pentanamide and methylamino groups. The entire synthesis process requires precise control over reaction conditions to ensure high yields and purity of the final product.
Recent studies have highlighted the potential of this compound as a precursor for bioactive molecules. For instance, researchers have explored its role in the development of peptide-based drugs, where the pentanamide backbone serves as a scaffold for incorporating bioactive residues. The presence of the methylamino group enhances the compound's ability to interact with biological systems, making it a promising candidate for drug delivery systems and enzyme inhibitors.
In addition to its medicinal applications, this compound has also been investigated for its use in advanced materials science. Its unique structure allows for the formation of self-assembled monolayers (SAMs), which are highly ordered molecular structures that can be used in nanotechnology and surface engineering. The fluorine atoms in the bis(4-fluorophenyl)butyl group contribute to the stability and functionality of these SAMs, making them suitable for applications in sensors and electronic devices.
From a structural perspective, this compound exhibits a high degree of symmetry, which is critical for its stability and reactivity. The pentanamide backbone provides flexibility, while the bis(4-fluorophenyl)butyl group introduces rigidity and electronic effects that influence its chemical behavior. These properties make it an ideal candidate for studying molecular recognition and supramolecular chemistry.
Recent advancements in computational chemistry have enabled researchers to model the behavior of this compound at the molecular level. By using density functional theory (DFT), scientists have gained insights into its electronic structure and reactivity patterns. These findings have been instrumental in designing more efficient synthetic routes and predicting its behavior in various chemical environments.
In conclusion, N-[4,4-Bis(4-fluorophenyl)butyl]-4-methyl-2-(methylamino)pentanamide is a versatile compound with a wide range of potential applications in both medicinal chemistry and materials science. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in these fields.
248922-46-5 (N-[4,4-Bis(4-fluorophenyl)butyl]-4-methyl-2-(methylamino)pentanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)